Cas no 57483-71-3 (tetradecahelicene)

• Product Name: tetradecahelicene
• CAS No: 57483-71-3
• MF: C₅₈H₃₂
• MW: 728.874694824219
• CID: 1605008
• PubChem ID: 143471
• Update Time: 2025-04-21

tetradecahelicene Chemical and Physical Properties

Names and Identifiers

• tetradecahelicene
• Diphenanthro[4,3-g:4',3'-g']naphtho[2,1-c:7,8-c']diphenanthrene
• (14)Helicene
• 57483-71-3
• [14]Helicene
• DTXSID70206097

• Inchi： 1S/C58H32/c1-3-7-46-33(5-1)9-11-35-13-15-37-17-19-39-21-23-41-25-27-43-29-31-45-32-30-44-28-26-42-24-22-40-20-18-38-16-14-36-12-10-34-6-2-4-8-47(34)49(36)51(38)53(40)55(42)57(44)58(45)56(43)54(41)52(39)50(37)48(35)46/h1-32H
• InChI Key： FYHJTLVERBIHKT-UHFFFAOYSA-N
• SMILES： C12C(C=CC3=CC=C4C=CC5=CC=C6C=CC7C=CC8C=CC=CC=8C=7C6=C5C4=C13)=CC=C1C=CC3=CC=C4C=CC5=CC=C6C=CC7C=CC=CC=7C6=C5C4=C3C=21

Computed Properties

• Exact Mass: 728.25056
• Monoisotopic Mass: 728.250401021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 58
• Rotatable Bond Count: 0
• Complexity: 1380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0